3-Fluoro-4-methylphenylmagnesium bromide

• IUPAC Name: magnesium;1-fluoro-2-methylbenzene-5-ide;bromide
• InChI: InChI=1S/C7H6F.BrH.Mg/c1-6-4-2-3-5-7(6)8;;/h2,4-5H,1H3;1H;/q-1;;+2/p-1
• InChI Key: QLGSDGDHUROFKU-UHFFFAOYSA-M
• Canonical SMILES: CC1=C(C=[C-]C=C1)F.[Mg+2].[Br-]
• Molecular Formula: C7H6BrFMg
• Molecular Weight: 213.33 g/mol
• CAS RN: 185077-02-5

Description

Synthesis Analysis The synthesis of 3-Fluoro-4-methylphenylmagnesium bromide typically involves the reaction of 3-fluoro-4-methylbromobenzene with magnesium metal. This reaction is generally carried out in anhydrous ether as a solvent, under an inert atmosphere to prevent the magnesium from reacting with moisture or oxygen. The process yields a Grignard reagent, which is highly reactive and forms the basis for further chemical reactions (Mongin et al., 2002).

Molecular Structure Analysis The molecular structure of related organomagnesium compounds has been extensively studied using techniques such as X-ray crystallography and NMR spectroscopy. These studies provide insights into the geometric parameters and electronic properties of the compound, which are crucial for understanding its reactivity and interaction with other molecules. For instance, the structural properties and quantum chemical analysis of a new chalcone derivative have been explored, highlighting the significance of molecular geometry in determining the compound's chemical behavior (Zaini et al., 2018).

Chemical Reactions and Properties this compound participates in various chemical reactions, notably cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. The compound's ability to form bonds with electrophilic carbon atoms makes it a valuable tool in the creation of carbon-carbon and carbon-heteroatom bonds. Such reactions are fundamental in the synthesis of aromatic compounds, pharmaceuticals, and agrochemicals (Mongin et al., 2002).

Scientific Research Applications

Fluorescent Sensors

• Fluoride Ion Detection : A study by Zou et al. (2014) describes the synthesis of a novel NIR region fluoride sensor using an arylmagnesium bromide derivative. This sensor exhibits a specific, rapid colorimetric and ‘turn-off’ fluorescence response for fluoride ions in solution and in living cells, highlighting its potential in environmental monitoring and biological applications Zou et al., 2014.

Organic Synthesis

• Cross-Coupling Reactions : Mongin et al. (2002) reported the first nickel-catalyzed cross-coupling reactions between fluoroarenes and aryl organometallics. This study includes the use of phenylmagnesium halides, demonstrating the utility of arylmagnesium reagents in creating complex molecular structures, which is crucial for pharmaceutical synthesis and materials science Mongin et al., 2002.
• Electrophilic Substitution : Lur'e et al. (1980) explored the electrophilicity of certain compounds by interacting with m- and p-fluorophenylmagnesium bromide. The study contributes to understanding the mechanisms of electrophilic substitution reactions, essential for developing synthetic strategies in organic chemistry Lur'e et al., 1980.

Material Science

• Conjugated Polythiophenes : Gohier et al. (2013) investigated the use of 3-Fluoro-4-hexylthiophene as a building block for tuning the electronic properties of conjugated polythiophenes. Although not directly using 3-Fluoro-4-methylphenylmagnesium bromide, this research indicates the broader relevance of fluoroaryl magnesium reagents in modifying the properties of conductive polymers, which are pivotal for electronic and optoelectronic devices Gohier et al., 2013.

Chemical Education

• Undergraduate Chemistry Education : Hein et al. (2015) described a discovery-based Grignard experiment for second-year undergraduate organic chemistry courses. This experiment emphasizes the chemoselectivity of Grignard reagent formation, fostering a deeper understanding of reaction mechanisms among students, and highlighting the educational value of such compounds in teaching laboratory settings Hein et al., 2015.

Safety and Hazards

3-Fluoro-4-methylphenylmagnesium bromide is classified as a flammable liquid (Category 2), acute oral toxicity (Category 4), skin corrosion/irritation (Category 1B), serious eye damage/eye irritation (Category 1), carcinogenicity (Category 2), and specific target organ toxicity (single exposure, Category 3, targeting the respiratory system and central nervous system). It is advised to use personal protective equipment as required, wash face, hands, and any exposed skin thoroughly after handling, and not to eat, drink, or smoke when using this product. It should be used only outdoors or in a well-ventilated area, kept away from heat/sparks/open flames/hot surfaces, and stored locked up in a well-ventilated place.

Mechanism of Action

Target of Action

3-Fluoro-4-methylphenylmagnesium bromide is a Grignard reagent . Grignard reagents are organomagnesium compounds that are widely used in organic chemistry for carbon-carbon bond formation . They are highly reactive and can react with a variety of functional groups, making them versatile reagents in synthesis .

Mode of Action

The mode of action of this compound, like other Grignard reagents, involves the nucleophilic addition of the carbon-magnesium bond to a carbonyl group . The carbon atom in the Grignard reagent acts as a nucleophile, attacking the electrophilic carbon in the carbonyl group . This results in the formation of a new carbon-carbon bond .

Biochemical Pathways

Grignard reagents are known to be involved in various synthetic pathways in organic chemistry, including the synthesis of alcohols, aldehydes, ketones, and carboxylic acids .

Pharmacokinetics

It is primarily used in laboratory settings for chemical synthesis .

Result of Action

The result of the action of this compound is the formation of new carbon-carbon bonds . This can lead to the synthesis of a wide range of organic compounds, depending on the other reactants and conditions present .

Action Environment

The action of this compound is highly dependent on the environment in which the reaction takes place . Grignard reagents are sensitive to moisture and air, and reactions involving these reagents must be carried out under anhydrous conditions . The temperature, solvent, and presence of other reactants can also significantly influence the outcome of the reaction .